molecular formula C16H16O2 B14574977 9-[(Propan-2-yl)oxy]-9H-xanthene CAS No. 61307-88-8

9-[(Propan-2-yl)oxy]-9H-xanthene

Cat. No.: B14574977
CAS No.: 61307-88-8
M. Wt: 240.30 g/mol
InChI Key: CVZBKURNGVTUPU-UHFFFAOYSA-N
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Description

9-[(Propan-2-yl)oxy]-9H-xanthene is a xanthene derivative featuring an isopropoxy (propan-2-yloxy) group at position 9 of the tricyclic xanthene scaffold. The xanthene core consists of two benzene rings fused to a central oxygen-containing heterocycle.

Properties

CAS No.

61307-88-8

Molecular Formula

C16H16O2

Molecular Weight

240.30 g/mol

IUPAC Name

9-propan-2-yloxy-9H-xanthene

InChI

InChI=1S/C16H16O2/c1-11(2)17-16-12-7-3-5-9-14(12)18-15-10-6-4-8-13(15)16/h3-11,16H,1-2H3

InChI Key

CVZBKURNGVTUPU-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1C2=CC=CC=C2OC3=CC=CC=C13

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 9-[(Propan-2-yl)oxy]-9H-xanthene typically involves the reaction of xanthene with isopropyl alcohol under acidic conditions. The reaction is usually carried out in the presence of a strong acid catalyst, such as sulfuric acid, to facilitate the formation of the ether linkage.

Industrial Production Methods: In an industrial setting, the production of 9-[(Propan-2-yl)oxy]-9H-xanthene can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product.

Comparison with Similar Compounds

Comparison with Similar Compounds

9-O-Alkyl Xanthene Derivatives

Compounds with alkyloxy groups at position 9 are relatively rare in the literature. However, synthesis strategies for such derivatives typically involve nucleophilic substitution of a hydroxylated xanthene precursor with alkyl halides. For example:

  • 3-(3-Methoxypropoxy)-9H-xanthen-9-one (C₁₇H₁₆O₄): Synthesized via etherification of 3-hydroxyxanthen-9-one with 3-methoxypropyl bromide. The methoxypropyl chain enhances lipophilicity compared to shorter alkyl chains .

9-O-Aryl Xanthene Derivatives

Aryl-substituted xanthenes exhibit distinct electronic effects due to conjugated π-systems:

  • 9-(2-Methoxyphenyl)-9H-xanthene (C₂₀H₁₆O₂): Incorporates a 2-methoxyphenyl group at position 9, synthesized via Friedel-Crafts alkylation.
  • 9-(4-Chlorophenyl)-3,6-diphenyl-1,8-dione (C₂₅H₂₀ClO₂): A chloroaryl-substituted xanthenedione with a twisted crystal structure due to steric clashes between substituents .

Xanthenone Derivatives with O-Substituents

Xanthenones (9-keto derivatives) are more common in the evidence. Their synthesis often involves oxidation of xanthenes or direct functionalization:

  • 2-(3-Bromopropoxy)-9H-xanthen-9-one (C₁₆H₁₃BrO₃): A bromoalkyl-substituted xanthenone used as an intermediate for further coupling reactions .
  • 9H-Xanthen-9-one, 6-(1,1-dimethyl-2-propenyl)-1,5-dihydroxy (C₁₈H₁₆O₄): Exhibits antioxidant properties attributed to the dihydroxy and dimethylpropenyl groups .

Data Tables

Table 1. Structural and Physical Properties of Selected Xanthene Derivatives

Compound Name Substituent at Position 9 Molecular Formula Molecular Weight Key Properties Reference
9-[(Propan-2-yl)oxy]-9H-xanthene Isopropoxy C₁₆H₁₆O₂ 240.29 High lipophilicity (inferred) -
9-(2-Methoxyphenyl)-9H-xanthene 2-Methoxyphenyl C₂₀H₁₆O₂ 300.34 Steric hindrance observed
2-(3-Bromopropoxy)-9H-xanthen-9-one 3-Bromopropoxy (position 2) C₁₆H₁₃BrO₃ 333.18 Reactive intermediate
9H-Xanthen-9-one, 1-allyloxy Allyloxy (position 1) C₁₆H₁₂O₃ 252.27 UV-active, used in photochemistry

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